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Compound of Interest

4-Ethyl-3-methoxyhexan-1-amine
Compound Name:

hydrochloride
CAS No.: 1423025-49-3
Cat. No.: B1444158

Get Quote

Executive Summary & Chemical Identity

4-Ethyl-3-methoxyhexan-1-amine hydrochloride is a specialized organic building block
commonly used in pharmaceutical synthesis.[1] As a hydrochloride salt of an aliphatic amine, it
possesses distinct physical and chemical properties that dictate its safe handling and disposal.

Unlike simple inorganic salts, this compound contains a carbon backbone that requires thermal
destruction (incineration) rather than simple neutralization or sewer discharge.[1] This guide
defines the Zero-Discharge protocol, ensuring no chemical residue enters municipal water

systems.[1]

Physicochemical Profile
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Property Description Operational Implication

High risk of dust generation;
State Solid (Powder/Crystalline) requires particulate respiratory

protection.

o ) Corrosive to mucous
o Weakly Acidic (pH 4.0-6.0 in ) ) )
Acidity ] membranes; incompatible with
solution)
strong bases.

Do not dispose of down drains.
Solubility Water Soluble High mobility in aquatic

environments.

Store in desiccated, tightly
Stability Hygroscopic sealed containers to prevent

clumping and degradation.[1]

Hazard Identification & Safety (GHS)

Based on Structure-Activity Relationship (SAR) for aliphatic amine hydrochlorides.
Signal Word:WARNING

o H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3][4]

e H335: May cause respiratory irritation.[2][3]

Critical Incompatibilities

e Strong Bases (NaOH, KOH): Reaction liberates the free amine (4-Ethyl-3-methoxyhexan-1-
amine), which is volatile, odorous, and potentially more toxic/flammable than the salt form.[1]

o Strong Oxidizers: Risk of exothermic reaction and fire.

Pre-Disposal Handling & Segregation
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Effective disposal begins at the bench. Segregation prevents dangerous cross-reactions in
waste drums.

Step 1: Waste Characterization
Determine the physical state of your waste stream.

e Stream A: Solid Waste (Pure compound, contaminated paper/PPE, spill cleanup materials).

[1]
» Stream B: Liquid Waste (Aqueous or solvent solutions containing the compound).

Step 2: Packaging Requirements

» Solid Waste: Collect in a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but poses a breakage risk.

e Liquid Waste: Collect in a chemically resistant container (HDPE or Glass).

o Note: If dissolved in a halogenated solvent (DCM, Chloroform), segregate into
"Halogenated Waste."[1]

o Note: If dissolved in non-halogenated solvent (Methanol, Acetone), segregate into "Non-
Halogenated Organic Waste."[1]

Disposal Workflow (Decision Matrix)

The following logic gate ensures compliance with RCRA (Resource Conservation and
Recovery Act) and local environmental standards.
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Waste Generation:
4-Ethyl-3-methoxyhexan-1-amine HCI

Determine Physical State

Liquid
Solid Waste Liquid Waste
(Powder/PPE) (Solutions)

Solvent Type?

DCM/Chloroform

Double Bag (LDPE)
or HDPE Jar

MeOH/Acetone Water

Halogenated Organic Non-Halogenated Aqueous Stream
Waste Stream Organic Waste Stream (Do NOT Sewer)

Label: '"Hazardous Waste'
Constituent: Amine HCI Salt

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging amine hydrochloride waste streams.

Detailed Disposal Procedures
Protocol A: Solid Waste Disposal
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Objective: Containment of dust and prevention of environmental leaching.

o Containment: Transfer the solid material into a screw-top HDPE container. If the material is
in a bag, ensure the bag is sealed and placed inside a secondary rigid container.[1]

e Labeling: Affix a hazardous waste label.
o Chemical Name: 4-Ethyl-3-methoxyhexan-1-amine hydrochloride.[1][5]
o Hazard Class: Irritant.

o Storage: Store in a satellite accumulation area (SAA) away from oxidizers and strong bases.

Protocol B: Liquid Waste Disposal

Objective: Prevent volatile release and ensure compatibility with incinerator feedstocks.

pH Check: Check the pH of the solution.
o If pH < 2:[6][7] It is a D002 Corrosive Waste.[6] Label accordingly.
o If pH 2-12: It is a standard organic waste.

o Solvent Compatibility: Ensure the amine salt is fully dissolved. If precipitates form, treat the
container as solid waste/sludge.[1]

» No Neutralization: Do not attempt to neutralize with base (e.g., Sodium Bicarbonate or
Hydroxide) before disposal. Raising the pH converts the non-volatile salt into the volatile free
amine, increasing inhalation hazards for waste handlers.[1]

o Final Path: The waste must be sent to a licensed Treatment, Storage, and Disposal Facility
(TSDF) for incineration.[1]

Protocol C: Empty Container Management

o Triple Rinse: Triple rinse the empty reagent bottle with a compatible solvent (e.g., methanol
or water).
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» Rinsate Disposal: Collect all rinsate into the appropriate liquid waste stream (Protocol B). Do
not pour rinsate down the sink.

» Defacing: Deface the original label and mark "Empty."

e Recycling/Trash: Once triple-rinsed, the container may be disposed of as regular trash or
recycled, depending on local institutional policy.[1]

Emergency Procedures (Spill Response)
Minor Spill (< 10 g):

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty, wear an
N95 respirator.[1]

» Containment: Cover the spill with a dry absorbent pad or paper towels.
o Cleanup: Wet the towels slightly with water to prevent dust dispersion, then wipe up.

o Disposal: Place all cleanup materials into a clear plastic bag, seal, and label as "Hazardous
Waste - Solid."

Major Spill (> 10 g or in common area):
o Evacuate: Clear the area of personnel.
o Ventilate: Open fume hood sashes (if safe) or increase room ventilation.

e Contact: Call EHS (Environmental Health & Safety) or emergency services.

Regulatory Compliance & References

Compliance Statement: This compound is not explicitly listed on the EPA's P-list or U-list (40
CFR § 261.33). However, due to its chemical nature, it must be managed as a Non-RCRA
Regulated Chemical Waste (unless mixed with listed solvents) and disposed of via thermal
destruction to prevent environmental toxicity.[1]

References:
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+ United States Environmental Protection Agency (EPA).Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40, Protection of Environment.Link

¢ PubChem.Compound Summary: Aliphatic Amines and Derivatives. National Library of
Medicine. Link

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200. Link

+ American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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